Cas no 2138275-69-9 (5-Tert-butylpyrimidin-4-amine)

• Product Name: 5-Tert-butylpyrimidin-4-amine
• CAS No: 2138275-69-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5261393
• Update Time: 2025-06-07

5-Tert-butylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-tert-butylpyrimidin-4-amine
• 4-Pyrimidinamine, 5-(1,1-dimethylethyl)-
• 5-Tert-butylpyrimidin-4-amine

• Inchi： 1S/C8H13N3/c1-8(2,3)6-4-10-5-11-7(6)9/h4-5H,1-3H3,(H2,9,10,11)
• InChI Key： WZKBFOGRMDTWPC-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1N)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-Tert-butylpyrimidin-4-amine

5-Tert-butylpyrimidin-4-amine (CAS No. 2138275-69-9): A Comprehensive Overview

5-Tert-butylpyrimidin-4-amine (CAS No. 2138275-69-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 5-Tert-butylpyrimidin-4-amine consists of a pyrimidine ring with a tert-butyl group attached at the 5-position and an amino group at the 4-position. This configuration imparts specific physicochemical properties that make it an attractive candidate for drug discovery and development. The tert-butyl group, known for its steric bulk and hydrophobic nature, can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have explored the biological activities of 5-Tert-butylpyrimidin-4-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that 5-Tert-butylpyrimidin-4-amine exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could be further developed as a lead molecule for anticancer therapeutics.

In addition to its anticancer potential, 5-Tert-butylpyrimidin-4-amine has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California (2020) showed that the compound effectively reduces inflammation in vitro and in animal models. These results highlight the versatility of 5-Tert-butylpyrimidin-4-amine and its potential to address multiple therapeutic needs.

The synthesis of 5-Tert-butylpyrimidin-4-amine involves several well-established chemical reactions. One common synthetic route involves the condensation of tert-butylamine with a suitable pyrimidine precursor, followed by subsequent functional group modifications to achieve the desired structure. The synthetic process is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

In terms of pharmacokinetics, preliminary studies have indicated that 5-Tert-butylpyrimidin-4-amine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it a promising candidate for further clinical evaluation. Ongoing preclinical studies are aimed at optimizing these properties to enhance the compound's therapeutic efficacy and safety.

The safety profile of 5-Tert-butylpyrimidin-4-amine has been evaluated through various toxicity studies. Results from these studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing the compound into clinical trials.

In conclusion, 5-Tert-butylpyrimidin-4-amine (CAS No. 2138275-69-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 5-Tert-butylpyrimidin-4-amine is poised to play a significant role in advancing medical treatments for various diseases.